Nitrous oxide

• CAS No.: 10024-97-2
• Product Name: Nitrous oxide
• Molecular Formula: N2O
• Molecular Weight: 44.013 g/mol
• IUPAC Name: nitrous oxide
• Standard InChI: InChI=1S/N2O/c1-2-3
• Standard InChIKey: GQPLMRYTRLFLPF-UHFFFAOYSA-N
• Impurities: The chief impurity of the commercial product is /nitrogen/ gas, although /nitrogen dioxide/, /nitrogen/, /oxygen/, and /carbon dioxide/ may also be present.
• SMILES: [N-]=[N+]=O
• Canonical SMILES: [N-]=[N+]=O
• Boiling Point: -129.1 °F at 760 mm Hg (USCG, 1999); -127 °F at 760 mm Hg (NIOSH, 2016); -88.46 °C; -88.48 °C; -88.5 °C; -127°F
• Colorform: Colorless gas [Note: Shipped as a liquified compressed gas]
• Density: 1.266 at -128.2 °F (USCG, 1999); 1.799 g/L; Density (at the boiling point of the liquid): 1.28 kg/l; 1.266 at -128.2°F; 1.53(relative gas density)
• Melting Point: -131.5 °F (USCG, 1999); -132 °F (NIOSH, 2016); -90.81 °C; Mp -90.6 °; -90.8 °C; -90.6°C; 132°F; -132°F
• Physical Description: Nitrous oxide is a colorless, sweet-tasting gas. It is also known as "laughing gas". Continued breathing of the vapors may impair the decision making process. It is noncombustible but it will accelerate the burning of combustible material in a fire. It is soluble in water. Its vapors are heavier than air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as an anesthetic, in pressure packaging, and to manufacture other chemicals.; Nitrous oxide, refrigerated liquid appears as a colorless liquid. Density 1.22 g / cm3 at its boiling point of -89°C. Boils to give a colorless gas that is sweet-smelling and moderately toxic. The gas has narcotic effects when inhaled (laughing gas). Shipped under refrigeration. Vapor pressure is at about 745 psig at 70°F. Used to freeze foods and to manufacture other chemicals.; GasVapor; Colourless, non-flammable gas, sweetish odour; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; Colorless gas with a slightly sweet odor.; Colorless gas with a slightly sweet odor. [inhalation anesthetic] [Note: Shipped as a liquefied compressed gas.]
• Description: Nitrous Oxide is a naturally occurring gas that is colorless and non flammable. It can be manufactured and used for a variety of things such as a pharmacologic agent to produce anesthesia, a food additive as a propellant, and an additive to fuels to increase available oxygen in combustion.; Nitrous oxide is a colorless, sweet-tasting gas. It is also known as "laughing gas". Continued breathing of the vapors may impair the decision making process. It is noncombustible but it will accelerate the burning of combustible material in a fire. It is soluble in water. Its vapors are heavier than air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as an anesthetic, in pressure packaging, and to manufacture other chemicals.; Nitrous oxide, refrigerated liquid appears as a colorless liquid. Density 1.22 g / cm3 at its boiling point of -89°C. Boils to give a colorless gas that is sweet-smelling and moderately toxic. The gas has narcotic effects when inhaled (laughing gas). Shipped under refrigeration. Vapor pressure is at about 745 psig at 70°F. Used to freeze foods and to manufacture other chemicals.
• Shelf Life: Stable under recommended storage conditions.; Very stable and rather inert chemically at room temperatures.
• Solubility: 0.1 % at 77° F (NIOSH, 2016); Slightly soluble in water; At 20 °C and 2 atm one liter of the gas dissolves in 1.5 liters of water; 130 mL/100 mL water at 0 °C, 56.7 mL/100 mL water at 25 °C; Soluble in ethanol, ethyl ether; Soluble in alcohol, ether, oils; freely soluble in sulfuric acid; Solubility in water, g/l at 20 °C: 1.2; (77°F): 0.1%
• Synonyms: Gas, Laughing; Laughing Gas; Nitrogen Protoxide; Nitrous Oxide; Oxide, Nitrous
• Vapor Density: 1.53 (Air = 1) (gas); Relative vapor density (air = 1): 1.53; 1.53
• Vapor Pressure: 51.3 atm (NIOSH, 2016); 4.29X10+4 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 5060; 51.3 atm
• PubChem Compound: 948
• Last Modified: Nov 11 2021